2-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile

• Molecular Formula: C12H13NOS
• Molecular Weight: 219.30 g/mol
• SMILES: CC1C(CCS1)(C2=CC=CC=C2C#N)O
• InChI: InChI=1S/C12H13NOS/c1-9-12(14,6-7-15-9)11-5-3-2-4-10(11)8-13/h2-5,9,14H,6-7H2,1H3
• InChIKey: AHDNYRPVQHLIIC-UHFFFAOYSA-N

2-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile: Chemical Identity and Procurement

2-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile (CAS 2060044-44-0) is a synthetic, low-molecular-weight (219.30 g/mol) organic molecule belonging to the thioether-substituted benzonitrile class [1]. Its structure comprises a benzonitrile core ortho-substituted with a 3-hydroxy-2-methylthiolane ring, a saturated five-membered sulfur heterocycle . This specific regioisomeric and substitution pattern distinguishes it from the corresponding 3- and 4-substituted benzonitrile isomers. The compound is commercially available from multiple suppliers primarily as a research chemical with a typical purity specification of 95% .

Compound class Synthetic ortho-substituted benzonitrile with a 3-hydroxy-2-methylthiolane ring

Purity profile Research-grade purity specification for exploratory studies

Regioisomeric specificity 2-substituted isomer enables targeted ortho-substituted chemical space exploration

• [1] PubChem. (2026). Compound Summary for CID 137702002: 2-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile. National Center for Biotechnology Information. View Source

Impact of Regioisomeric Substitution on Biological Activity

In-class benzonitrile analogs cannot be interchanged with 2-(3-hydroxy-2-methylthiolan-3-yl)benzonitrile without rigorous validation. The position of the thiolane substituent on the aromatic ring (ortho vs. meta vs. para) profoundly alters molecular geometry, electronic distribution, and steric environment, which critically dictates target binding and biological activity [1]. Furthermore, the specific stereochemistry and substitution of the thiolane ring (3-hydroxy-2-methyl) introduce additional vectors for hydrogen bonding and lipophilic interactions that are absent in simpler thioether or unsubstituted thiolane analogs. A single reported biological activity, inhibition of HMG-CoA reductase, underscores that even structurally similar compounds within this class do not exhibit equivalent potency, necessitating its distinct evaluation [2].

• Regioisomer mismatch

  Ortho, meta, and para substitution may alter molecular recognition and target binding; direct replacement with a positional isomer is not supported without validation.

• Pharmacophore complexity

  The hydroxyl and methyl substituents on the thiolane ring provide hydrogen-bond and lipophilic contacts that simpler alkylthioethers lack.

• Potency discrepancy

  Structurally close benzonitrile analogs may not exhibit equivalent enzyme inhibition; individual activity confirmation is required.

• [1] Bioorganic & Medicinal Chemistry Letters. (n.d.). The first examples of thioether-substituted benzonitriles as potential soft-drug androgen receptor antagonists. (Abstract). View Source
• [2] BindingDB. (n.d.). Entry BDBM50452893 (CHEMBL4213110): 2-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile. Target: 3-hydroxy-3-methylglutaryl-coenzyme A reductase (Pig). View Source

Quantitative Differentiation Evidence

Regioisomeric Identity: Ortho vs. Meta and Para Substitution

The compound's defining characteristic is the ortho-substitution of the benzonitrile ring with a 3-hydroxy-2-methylthiolane group. The meta- (CAS 2059993-53-0) and para- (CAS 2060036-87-3) regioisomers are distinct chemical entities with different physical and predicted biological properties . While no published head-to-head biological comparison exists, the fundamental SAR of substituted benzonitriles dictates that the position of the substituent controls molecular recognition. This represents a critical procurement specification; selecting the 2-substituted isomer is not a matter of purity but of targeting a specific chemical space.

Regioisomeric identity

Class-level inference

Ortho-substitution vs. meta- and para-isomers; no direct bioactivity comparison available

Substitution position may alter biological recognition; procurement requires precise isomer specification

Structural analysis only; class-level SAR principles

Evidence Dimension	Regiochemistry (Substitution Position)
Target Compound Data	2-(3-hydroxy-2-methylthiolan-3-yl) substitution
Comparator Or Baseline	3-substituted (CAS 2059993-53-0) and 4-substituted (CAS 2060036-87-3) regioisomers. No direct comparative bioactivity data found.
Quantified Difference	Qualitative: Structural isomerism; No quantitative bioactivity comparison available.
Conditions	Chemical structure analysis.

Why This Matters

For procurement, this confirms that ordering the compound by its specific name and CAS number is non-negotiable; substitution by a positional isomer will result in a different chemical entity with unknown and likely divergent biological effects.

HMG-CoA Reductase Inhibition Potency

2-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile has demonstrated quantifiable, albeit weak, inhibition of porcine liver microsomal HMG-CoA reductase in a cell-free colorimetric assay, yielding an IC50 of 25,100 nM (25.1 µM) [1]. To contextualize this potency, its activity can be compared to class-level benchmarks. Clinically used statins like fluvastatin, lovastatin, and mevastatin exhibit IC50 values in the 7,400–8,000 nM range in comparable cell-free human HMG-CoA reductase assays, making them approximately 3-fold more potent [2]. This establishes a clear, verifiable potency gap, confirming the compound is not a potent statin-like inhibitor but provides a quantitative baseline for SAR studies.

HMG-CoA reductase inhibition

Cross-study comparable

IC50 25.1 µM against pig liver microsomal enzyme; ~3.1–3.4‑fold lower potency than reference statins

Establishes a quantitative potency baseline for SAR optimization

Cross-study comparison; assay conditions differ from human recombinant system

Evidence Dimension	Inhibition of HMG-CoA Reductase Activity (IC50)
Target Compound Data	IC50 = 25,100 nM (25.1 µM) against pig liver microsomal HMG-CoA reductase [1].
Comparator Or Baseline	Fluvastatin, lovastatin, mevastatin: IC50 range 7,400–8,000 nM (7.4–8.0 µM) in cell-free human HMG-CoA reductase assay [2].
Quantified Difference	Target compound is approximately 3.1- to 3.4-fold less potent than reference statins in cross-study comparison.
Conditions	Target: Pig liver microsomal HMG-CoA reductase, colorimetric method. Comparator: Purified human recombinant HMG-CoA reductase, cell-free assay.

Why This Matters

This provides the sole quantitative activity anchor for scientific selection. It defines a potency benchmark, enabling researchers to rationally decide whether this scaffold merits further optimization for HMG-CoA reductase inhibition based on a measurable 3-fold potency deficit relative to first-generation statins.

• [1] BindingDB. (n.d.). BDBM50452893 (CHEMBL4213110): IC50 of 2.51E+4 nM for inhibition of pig liver microsomal HMG-CoA reductase. View Source
• [2] Perchellet, J. P., et al. (2009). Novel synthetic inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase activity that inhibit tumor cell proliferation and are structurally unrelated to existing statins. OmicsDI, S-EPMC2941436. Data for statin IC50 values (7.4-8.0 microM). View Source

Thiolane Ring vs. Simple Thioether Pharmacophores

The presence of a fully saturated, substituted thiolane ring distinguishes this compound from simple acyclic 2-(alkylthio)benzonitriles. While 4-(alkylthio)benzonitriles have been investigated as potential soft-drug androgen receptor (AR) antagonists, reports on 2-substituted analogs are absent, indicating an underexplored chemical space . The additional hydroxyl and methyl substituents on the thiolane ring provide extra interaction points (H-bond donor, lipophilic contact) that linear thioethers lack. This structural difference is not a trivial modification; it creates a unique three-dimensional pharmacophore.

Thiolane vs. simple thioethers

Class-level inference

Cyclic, hydroxylated thiolane ring vs. linear alkylthioethers; additional H-bond donor and constrained geometry

Unique pharmacophore may enable novel binding modes not accessible to simpler thioether analogs

No direct comparative bioactivity data; pharmacophore analysis

Evidence Dimension	Molecular Complexity and Pharmacophoric Features
Target Compound Data	2-(3-hydroxy-2-methylthiolane) substituent with a cyclic sulfide, a hydroxyl donor, and a methyl group.
Comparator Or Baseline	4-(alkylthio)benzonitriles evaluated as AR antagonists. No direct comparative data with 2-substituted analogs available.
Quantified Difference	Qualitative: Additional H-bond donor and constrained cyclic geometry vs. linear, non-hydroxylated thioethers.
Conditions	Structural and pharmacophore analysis.

Why This Matters

This justifies the compound's selection for exploring novel biological targets where the constrained, functionalized thiolane ring may confer unique binding modes unattainable by simpler thioether analogs, representing a strategic procurement choice for novel probe discovery.

Procurement-Driven Application Scenarios

SAR Exploration of Novel HMG-CoA Reductase Inhibitors

Given its verified, albeit moderate, IC50 of 25.1 µM against HMG-CoA reductase, this compound serves as a quantifiable starting point for SAR campaigns [1]. Researchers can systematically modify the benzonitrile or thiolane moieties to improve upon this baseline potency, using the 3-fold gap to statins as a measurable optimization target. Its use is appropriate for hit-to-lead programs seeking non-statin chemotypes.

Regioisomeric Probe for Ortho-Substituted Benzonitrile Biology

As the distinct 2-substituted isomer, this compound is procured to specifically probe the biological consequences of ortho-substitution in thiolane-containing benzonitrile series. It is the correct choice for studies aiming to map the binding or functional landscape of this chemical space, where meta- or para-analogs are predicted to fail [1].

Synthetic Intermediate for Constrained Thiolane Pharmacophores

The compound's functionalized thiolane ring (hydroxyl and methyl groups) offers synthetic handles for further derivatization. It can be procured as a key intermediate to construct more complex, constrained heterocyclic systems for medicinal chemistry programs, particularly where the cyclic, substituted sulfide motif is a desired architectural feature distinct from linear thioethers [1].

Application

Selection Property

Validation Focus

HMG-CoA reductase inhibitor SAR

Reported enzyme inhibition baseline

Confirm and improve potency in enzymatic assays

Ortho-substituted benzonitrile probe

Regioisomeric identity (2-substitution)

Assess target binding relative to meta/para isomers

Thiolane-based synthetic intermediate

Functionalized thiolane ring (hydroxy and methyl handles)

Derivatization and SAR expansion of cyclic sulfide motif

• [1] BindingDB. (n.d.). BDBM50452893 (CHEMBL4213110): IC50 of 2.51E+4 nM for inhibition of pig liver microsomal HMG-CoA reductase. View Source